3-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C19H19NO4/c21-17-12-15(19(23)24)8-9-16(17)13-4-6-14(7-5-13)18(22)20-10-2-1-3-11-20/h4-9,12,21H,1-3,10-11H2,(H,23,24)
• InChI Key: JRRDHJRIOKJLDV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=C(C=C(C=C3)C(=O)O)O
• Molecular Formula: C19H19NO4
• DSSTOX Substance ID: DTXSID40692281
• Molecular Weight: 325.4 g/mol
• CAS RN: 1261939-74-5

Description

3-Hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, also known as 4-Piperidin-1-yl-3-hydroxybenzoic acid or HPA, is a benzoic acid derivative with a variety of uses in scientific research. HPA is widely used in the synthesis of pharmaceuticals, biochemicals, and other organic compounds. It is also used in the study of biochemical processes, drug mechanisms of action, and physiological effects. In

Scientific Research Applications

HPA is widely used in scientific research. It is used in the synthesis of various pharmaceuticals, biochemicals, and other organic compounds. It is also used in the study of biochemical processes, drug mechanisms of action, and physiological effects. HPA is also commonly used in the synthesis of peptides and proteins. It is also used in the study of enzyme-catalyzed reactions, and in the study of drug metabolism.

Mechanism of Action

HPA is a benzoic acid derivative that acts as an inhibitor of certain enzymes. It is known to inhibit the activity of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins. Inhibition of COX activity by HPA leads to the inhibition of prostaglandin synthesis, which in turn leads to the inhibition of inflammation. HPA is also known to inhibit the enzyme aromatase, which is involved in the synthesis of estrogen. Inhibition of aromatase activity by HPA leads to the inhibition of estrogen synthesis, which in turn leads to the inhibition of estrogen-dependent processes.
Biochemical and Physiological Effects
HPA has a variety of biochemical and physiological effects. It is known to inhibit the activity of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins. Inhibition of COX activity by HPA leads to the inhibition of prostaglandin synthesis, which in turn leads to the inhibition of inflammation. HPA is also known to inhibit the enzyme aromatase, which is involved in the synthesis of estrogen. Inhibition of aromatase activity by HPA leads to the inhibition of estrogen synthesis, which in turn leads to the inhibition of estrogen-dependent processes. In addition, HPA has been shown to have anti-cancer properties, and to have anti-inflammatory, anti-oxidant, and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

HPA has a variety of advantages for lab experiments. It is a relatively inexpensive compound, and it is easy to synthesize. It is also stable, and can be stored for long periods of time. In addition, HPA is a potent inhibitor of certain enzymes, which makes it useful for studying biochemical and physiological processes. The main limitation of HPA for lab experiments is that it is a relatively weak inhibitor of certain enzymes, and therefore may not be suitable for studying certain biochemical and physiological processes.

Future Directions

The future of HPA research is promising. HPA has already been used in the synthesis of pharmaceuticals, biochemicals, and other organic compounds. It has also been used in the study of biochemical processes, drug mechanisms of action, and physiological effects. In the future, HPA could be used to study the effects of other compounds on biochemical and physiological processes, and to develop new drugs and treatments. It could also be used in the development of new biochemicals and organic compounds. Finally, HPA could be used to study the effects of environmental factors on biochemical and physiological processes.

Synthesis Methods

HPA can be synthesized through a variety of methods. The most common method is the synthesis of HPA from piperidine and benzoic acid. This method involves the reaction of piperidine with benzoic acid, followed by hydrolysis of the resulting ester. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium hydroxide. Other methods for the synthesis of HPA include the reaction of piperidine with aryl halides, and the reaction of piperidine with aryl sulfonates.